2-Chloro-4-fluorocinnamic acid

• IUPAC Name: (E)-3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6ClFO2/c10-8-5-7(11)3-1-6(8)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key: RJCWBTRMWGOREZ-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C=CC(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1F)Cl)/C=C/C(=O)O
• Molecular Formula: C9H6ClFO2
• Molecular Weight: 200.59 g/mol
• CAS No.: 133220-86-7; 174603-37-3

Description

2-Chloro-4-fluorocinnamic acid is a useful research compound. Its molecular formula is C9H6ClFO2 and its molecular weight is 200.59. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-chloro-4-fluorobenzaldehyde (20.0 g, 0.13 mol, Aldrich) and malonic acid (26.2 g, 0.25 mol, Aldrich) in pyridine (100 ml) at 50° C. was added dropwise piperidine (10 ml). After 18 h at 70° C., the mixture was poured into an ice cold solution of concentrated HCl (120 ml) and water (1.5 L). The resulting solid was filtered and washed repeatedly with water to give 24.4 g (96%) of 2-chloro-4-fluoro-cinnamic acid as a white solid: Recrystallization of 1.5 g from acetone:water mixtures gave 1.1 g of 2-chloro-4-fluorocinnamic acid as a white solid: mp 243°-245° C.